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Compound of Interest

Compound Name: RS-93522

Cat. No.: B1680139

For Researchers, Scientists, and Drug Development Professionals

Introduction

RS-93522 is a dihydropyridine derivative that exhibits a dual mechanism of action, functioning
as both a calcium channel antagonist and a phosphodiesterase (PDE) inhibitor.[1] Initially
developed by Roche Bioscience for the treatment of hypertension, its development was
discontinued.[2] Despite its discontinued status, the compound's distinct pharmacological
profile makes it a subject of interest for in vitro studies, particularly in the context of high-
throughput screening (HTS) for novel modulators of calcium channels and
phosphodiesterases. These application notes provide detailed protocols for representative HTS
assays relevant to the activities of RS-93522.

Data Presentation

The following table summarizes the quantitative data reported for RS-93522's biological
activities.
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Signaling Pathways

The dual activities of RS-93522 impact two distinct signaling pathways: the calcium signaling

pathway and the cyclic adenosine monophosphate (CAMP) signaling pathway.
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Caption: Signaling pathway of RS-93522 as a calcium channel blocker.

Phosphodiesterase Inhibition by RS-93522
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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